Cas no 802254-02-0 (3-amino-3-methylbutane-1-thiol)

3-Amino-3-methylbutane-1-thiol is a sulfur-containing organic compound featuring both an amino and a thiol functional group. Its unique structure makes it valuable in organic synthesis, particularly in the preparation of heterocyclic compounds and as a building block for pharmaceuticals or agrochemicals. The thiol group offers reactivity for thioether formation, while the amino group enables further derivatization. This compound’s sterically hindered tertiary carbon adjacent to the amino group may enhance stability in certain applications. It is suitable for use in controlled reactions where selective functionalization is required. Proper handling is essential due to the potential reactivity of the thiol moiety.
3-amino-3-methylbutane-1-thiol structure
802254-02-0 structure
Product name:3-amino-3-methylbutane-1-thiol
CAS No:802254-02-0
MF:C5H13NS
MW:119.22842001915
CID:6089780
PubChem ID:21529535

3-amino-3-methylbutane-1-thiol Chemical and Physical Properties

Names and Identifiers

    • 3-amino-3-methylbutane-1-thiol
    • 1-Butanethiol, 3-amino-3-methyl-
    • 802254-02-0
    • EN300-1288414
    • AKOS006360086
    • SCHEMBL4561415
    • Inchi: 1S/C5H13NS/c1-5(2,6)3-4-7/h7H,3-4,6H2,1-2H3
    • InChI Key: QOIFTTNTBSKDKG-UHFFFAOYSA-N
    • SMILES: C(S)CC(N)(C)C

Computed Properties

  • Exact Mass: 119.07687059g/mol
  • Monoisotopic Mass: 119.07687059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 52
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 27Ų

Experimental Properties

  • Density: 0.925±0.06 g/cm3(Predicted)
  • Boiling Point: 167.2±23.0 °C(Predicted)
  • pka: 10.71±0.10(Predicted)

3-amino-3-methylbutane-1-thiol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1288414-100mg
3-amino-3-methylbutane-1-thiol
802254-02-0
100mg
$366.0 2023-10-01
Enamine
EN300-1288414-5000mg
3-amino-3-methylbutane-1-thiol
802254-02-0
5000mg
$3065.0 2023-10-01
Enamine
EN300-1288414-2500mg
3-amino-3-methylbutane-1-thiol
802254-02-0
2500mg
$2071.0 2023-10-01
Enamine
EN300-1288414-10000mg
3-amino-3-methylbutane-1-thiol
802254-02-0
10000mg
$4545.0 2023-10-01
Enamine
EN300-1288414-500mg
3-amino-3-methylbutane-1-thiol
802254-02-0
500mg
$824.0 2023-10-01
Enamine
EN300-1288414-250mg
3-amino-3-methylbutane-1-thiol
802254-02-0
250mg
$524.0 2023-10-01
Enamine
EN300-1288414-1.0g
3-amino-3-methylbutane-1-thiol
802254-02-0
1g
$0.0 2023-06-07
Enamine
EN300-1288414-50mg
3-amino-3-methylbutane-1-thiol
802254-02-0
50mg
$245.0 2023-10-01
Enamine
EN300-1288414-1000mg
3-amino-3-methylbutane-1-thiol
802254-02-0
1000mg
$1057.0 2023-10-01

Additional information on 3-amino-3-methylbutane-1-thiol

3-Amino-3-Methylbutane-1-Thiol: A Comprehensive Overview

3-Amino-3-Methylbutane-1-Thiol, also known by its CAS Registry Number CAS No 802254-02-0, is a compound of significant interest in various fields of chemistry and materials science. This organic compound, with the molecular formula C5H11NS, is characterized by its unique structure and functional groups, making it a versatile building block in chemical synthesis and research.

The compound features a thiol (-SH) group at the terminal position of a four-carbon chain, with an amino (-NH2) group attached to the third carbon atom. This arrangement imparts distinctive chemical properties, including nucleophilic reactivity due to the thiol group and potential for hydrogen bonding through the amino group. The combination of these functional groups makes 3-Amino-3-Methylbutane-1-Thiol a valuable precursor in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.

Recent studies have highlighted the potential of 3-Amino-3-Methylbutane-1-Thiol in the development of novel materials with tailored properties. For instance, researchers have explored its use in creating biocompatible polymers for medical applications, leveraging its ability to form stable covalent bonds under mild conditions. Additionally, its role as a chelating agent has been investigated in environmental chemistry, where it shows promise in heavy metal remediation processes.

In terms of synthesis, several methods have been reported for the preparation of CAS No 802254-02-0. One common approach involves the reaction of an appropriate thioamide with reducing agents such as sodium borohydride or lithium aluminum hydride. This method ensures high yields and good purity, making it suitable for large-scale production. Another approach utilizes coupling reactions, where the amino and thiol groups are introduced sequentially or simultaneously, depending on the desired product.

The physical properties of 3-Amino-3-Methylbutane-1-Thiol are well-documented. It is a colorless liquid with a characteristic odor, and it is sparingly soluble in water but highly soluble in organic solvents such as ethanol and dichloromethane. Its melting point is approximately -65°C, while its boiling point is around 95°C under standard atmospheric pressure.

In terms of applications, this compound has found utility in various sectors:

  • Pharmaceuticals: As a building block for peptide synthesis and drug delivery systems.
  • Agriculture: In the development of pesticides and herbicides with improved bioavailability.
  • Materials Science: As a precursor for synthesizing advanced polymers and coatings with enhanced mechanical properties.
  • Biochemistry: In studies related to enzyme inhibition and catalysis due to its ability to bind metal ions.

The latest research on CAS No 802254-02-0 has focused on its role in green chemistry initiatives. Scientists are exploring ways to utilize this compound in environmentally friendly processes, such as catalytic hydrogenation and waste water treatment. Its ability to act as both a nucleophile and a coordinating agent makes it an ideal candidate for these applications.

In conclusion, 3-Amino-3-Methylbutane-1-Thiol, or CAS No 802254-02-0, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern chemical research and industry. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.

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